Cas no 24645-67-8 (CYSTINE)

• Product Name: CYSTINE
• CAS No: 24645-67-8
• MF: C₆H₁₂N₂O₄S₂
• MW: 240.300478935242
• CID: 913242
• PubChem ID: 67678
• Update Time: 2025-04-19

CYSTINE Chemical and Physical Properties

Names and Identifiers

• CYSTINE
• HY-N0394
• 3,3-DISULFANEDIYLBIS((2R)-2-AMINOPROPANOIC ACID)
• 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoic acid
• 3,3'-Disulfanediylbis((2R)-2-aminopropanoic acid)
• UNII-48TCX9A1VT
• L-alpha-Diamino-beta-dithiolactic acid
• (R,R)-3,3'-dithiobis(2-aminopropanoic acid)
• Cystine, L-
• AM81644
• TYROSINE IMPURITY C [EP IMPURITY]
• EN300-174654
• Tox21_112162_1
• Cystine (L)-
• Cystine acid
• L-Cystine, Cell Culture Reagent (H-L-Cys(1)-OH.H-L-Cys(1)-OH)
• CYSTINE [VANDF]
• L-Dicysteine
• 3,3'-Dithiobis(2-aminopropanoic acid), (R-(R*,R*))-
• (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
• D(+)-3,3'-Dithiobis(2-aminopropanoic acid
• Q408626
• Zystin
• (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid)
• CYSTINE (EP MONOGRAPH)
• 4-04-00-03155 (Beilstein Handbook Reference)
• TYROSINE IMPURITY C (EP IMPURITY)
• ACETYLCYSTEINE IMPURITY A (L-CYSTINE)
• D(+)-3,3'-Dithiobis(2-aminopropanoate
• L Cystine
• BRN 1728094
• 3,3'-Dithiobis-L-alanine
• S-CYSTEINYL CYSTEINE
• CCG-36355
• NS00007403
• S-(((R)-2-amino-2-carboxyethyl)thio)cysteine
• Cystin (VAN)
• 24645-67-8
• 2079930-29-1
• L-Cystine (9CI)
• Tox21_112162
• 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoic acid
• Z1269145231
• L-CYSTINE [JAN]
• AKOS015898645
• (R-(R*,R*))-3,3'-Dithiobis
• AI3-09064
• Cystine (USAN/INN)
• Gelucystine
• b,b'-Dithiodialanine
• MFCD00064228
• Bis(b-amino-b-carboxyethyl) disulfide
• NCGC00166006-01
• L-cystine
• CYSTINE [USP-RS]
• (2R)-2-azanyl-3-[[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]disulfanyl]propanoic acid
• Cystine (VAN)
• L-Cystine (JP17)
• [R-(R*,R*)]-3,3'-Dithiobis
• L-Cystine, produced by Wacker Chemie AG, Burghausen, Germany, >=98.5%
• L-Cystine, >=99.7% (TLC)
• 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoate
• CAS-56-89-3
• L-Cystine, BioUltra, >=99.5% (T)
• DD82F461-3F8F-4624-9E2C-0272A9FA79ED
• L-CYSTINE [FCC]
• beta,beta'-Dithioalanine, L-
• CHEMBL590540
• DB00138
• 56-89-3
• C00491
• 3,3'-Dithiobis(2-aminopropanoic acid)
• (-)-Cystine
• 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoic acid
• L-Cysteine disulfide
• L-Cystine, Vetec(TM) reagent grade, 98%
• cystinum
• 3,3'-Dithiobis
• EINECS 200-296-3
• GTPL5413
• EC 200-296-3
• NCGC00164531-01
• Bis(b-amino-beta-carboxyethyl) disulfide
• CYSTINE (USP-RS)
• Cysteine disulfide
• (R,R)-3,3'-Dithiobis(2-aminopropionicacid)
• CS-0008930
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxy-ethyl]disulfanyl]propanoic acid
• Cystine,d
• CYSTINE [MI]
• cistina
• CYSTINE [INN]
• Cystin
• Propanoic acid, 3,3'-dithiobis(2-amino-, (R-(R*,R*))-
• CCRIS 5822
• D03636
• beta,beta'-Diamino-beta,beta'-dicarboxydiethyl disulfide
• DTXCID0026418
• SCHEMBL10226
• DTXSID50859005
• Dicysteine
• Alanine, 3,3'-dithiodi-
• (R-(R*,R*))-3,3'-Dithiobis(2-aminopropanoic acid)
• Bis(beta-amino-beta-carboxyethyl) disulfide
• L-Cystine, SAJ special grade, >=99.0%
• beta,beta'-Dithiodialanine
• CYSTINE (MART.)
• C6H12N2O4S2
• 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoate
• Cystine, United States Pharmacopeia (USP) Reference Standard
• [R-(R*,R*)]-3,3'-dithiobis[2-aminopropanoic acid]
• CYSTINE [MART.]
• Alanine, 3,3'-dithiobis-
• NSC 13203
• CHEBI:16283
• beta,beta'-Dithiobisalanine
• bmse000035
• CYSTINE [EP MONOGRAPH]
• Cystine, L- (8CI)
• L-Cystin
• DTXSID2046418
• Cystine, NIST(R) SRM(R) 143d
• s4808
• L-Cystine, from non-animal source, meets EP testing specifications, suitable for cell culture, 98.5-101.0%
• L-Cystine, Pharmaceutical Secondary Standard; Certified Reference Material
• L-(-)-Cystine
• 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoate
• (H-Cys-OH)2 (Disulfide bond)
• E921
• AC-11189
• (H-Cys-OH)
• IYY
• 48TCX9A1VT
• DTXCID60210087
• beta,beta'-Diamino-beta,beta'-dicarboxydiethyldisulfide
• Cystine [USAN:INN]
• ACETYLCYSTEINE IMPURITY A (EP IMPURITY)
• NCGC00166006-02
• L-Alanine, 3,3'-dithiobis-
• alpha-Diamino-beta-dithiolactic acid
• Cystine, European Pharmacopoeia (EP) Reference Standard
• (H-Cys-OH)2
• ACETYLCYSTEINE IMPURITY A [EP IMPURITY]
• M06021
• 1-Cystine
• Cystine [USAN]
• AS-12654
• L-Cystine, non-animal source
• L-Cystine, >=98% (TLC), crystalline
• b,b'-Diamino-b,b'-dicarboxydiethyl disulfide
• 3,3'-Dithiodialanine
• L-Cystine, certified reference material, TraceCERT(R)
• CYSTINE [WHO-DD]
• NSC-13203
• Bis(beta-amino-beta-carboxyethyl)disulfide

• Inchi： 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
• InChI Key： LEVWYRKDKASIDU-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CSSCC(C(=O)O)N

Computed Properties

• Exact Mass: 240.02384922g/mol
• Monoisotopic Mass: 240.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 177Ų

Experimental Properties

• LogP: -5.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cysteine and derivatives